Cas no 2029646-54-4 (2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione)

• Product Name: 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione
• CAS No: 2029646-54-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6101822
• PubChem ID: 165474263
• Update Time: 2025-06-27

2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione
• EN300-1127510
• 2029646-54-4

• Inchi： 1S/C10H16O2/c1-4-9(11)7(3)10(12)8-5-6(8)2/h6-8H,4-5H2,1-3H3
• InChI Key： ZWFZYTVKDRLGMS-UHFFFAOYSA-N
• SMILES： O=C(C(C(CC)=O)C)C1CC1C

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione

Introduction to 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione (CAS No. 2029646-54-4)

2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione, identified by the Chemical Abstracts Service Number (CAS No.) 2029646-54-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This dione derivative exhibits a unique structural framework characterized by a branched alkyl chain and a cyclopropyl substituent, which contribute to its distinct chemical properties and potential applications. The compound's molecular structure, featuring a five-carbon backbone with two ketone groups and various alkyl substitutions, makes it a valuable candidate for further investigation in synthetic chemistry and drug discovery.

The synthesis of 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione involves sophisticated organic reactions that highlight the compound's structural complexity. The presence of both ketone functional groups and the cyclopropyl ring introduces multiple reactive sites, enabling diverse chemical transformations. These transformations are of particular interest to researchers exploring novel synthetic pathways and functional group interconversions. The compound's stability under various reaction conditions makes it a promising intermediate in the preparation of more complex molecules, including potential pharmaceuticals and specialty chemicals.

In recent years, the study of dione derivatives has gained prominence due to their versatile reactivity and biological activity. 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione is no exception, as its structural features suggest potential applications in medicinal chemistry. The cyclopropyl group, known for its stability and unique electronic properties, can influence the compound's interactions with biological targets. This has prompted researchers to explore its potential as a building block for drug candidates targeting various diseases. Preliminary studies have indicated that derivatives of this compound may exhibit interesting pharmacological properties, making it an attractive subject for further investigation.

The role of diones in chemical biology has also been extensively studied. Diones are known to participate in a variety of biochemical processes, including redox reactions and enzyme-catalyzed transformations. The specific arrangement of ketone groups in 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione may confer unique redox properties, enabling it to serve as a cofactor or intermediate in enzymatic reactions. This aspect has sparked interest among biochemists who are exploring novel ways to manipulate redox processes in biological systems. The compound's potential as a redox-active species could open up new avenues for therapeutic intervention.

Advances in computational chemistry have further enhanced the understanding of 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione's reactivity and interactions. Molecular modeling studies have provided insights into how the compound's structure influences its electronic properties and binding affinity to biological targets. These computational approaches have been instrumental in predicting the compound's behavior in various chemical environments, guiding experimental design and optimizing synthetic routes. The integration of experimental data with computational predictions has become a cornerstone of modern drug discovery, and 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione is no exception.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and synthetic accessibility. While 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione itself may not be directly used as a drug, its derivatives have the potential to be developed into therapeutic agents. The cyclopropyl ring, in particular, has been identified as a key structural element in many bioactive molecules, contributing to their binding affinity and selectivity. Researchers are currently exploring how modifications to this core structure can enhance its pharmacological properties while minimizing off-target effects.

One area of active research is the use of 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione as a precursor for more complex molecules through cross-coupling reactions. These reactions are fundamental in organic synthesis and have enabled the construction of intricate molecular architectures. By leveraging the reactive sites on the dione backbone, researchers can introduce new functional groups or linkages that enhance the compound's utility as a pharmaceutical intermediate. Such transformations are critical for developing novel drug candidates with improved efficacy and safety profiles.

The environmental impact of chemical synthesis is also being considered in the development of new compounds like 2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione. Green chemistry principles emphasize the importance of sustainable synthetic methods that minimize waste and hazardous byproducts. Researchers are exploring catalytic processes that improve efficiency while reducing environmental footprint. These efforts align with global initiatives to promote sustainable practices in pharmaceutical manufacturing, ensuring that new compounds like this one can be produced responsibly without compromising performance or yield.

In conclusion,2-methyl-1-(2-methylcyclopropyl)pentane-1,3-dione (CAS No. 2029646-54-4) represents a fascinating subject for research due to its unique structural features and potential applications in organic synthesis and drug discovery. Its complex molecular architecture offers opportunities for diverse chemical transformations, making it a valuable intermediate for developing novel pharmaceuticals and specialty chemicals. As research continues to uncover new insights into its reactivity and biological activity,this compound is poised to play an important role in advancing our understanding of chemical biology and medicinal chemistry.